Cas no 1261846-20-1 (6-Bromo-4-phenyl-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 6-Bromo-4-phenyl-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1261846-20-1
• MF: C₁₃H₉BrN₂
• MW: 273.127961874008
• CID: 4927543
• Update Time: 2023-08-22

6-Bromo-4-phenyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-phenyl-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C13H9BrN2/c14-12-8-11(9-4-2-1-3-5-9)10-6-7-15-13(10)16-12/h1-8H,(H,15,16)
• InChI Key： DOYPLUHYDDTZEY-UHFFFAOYSA-N
• SMILES： BrC1=CC(C2C=CC=CC=2)=C2C=CNC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• XLogP3: 4
• Topological Polar Surface Area: 28.7